Cas no 2137586-22-0 ((6-fluoro-5-methyl-1,2-benzothiazol-3-yl)methanamine)

• Product Name: (6-fluoro-5-methyl-1,2-benzothiazol-3-yl)methanamine
• CAS No: 2137586-22-0
• MF: C₉H₉FN₂S
• MW: 196.244563817978
• CID: 5916184
• PubChem ID: 165480749
• Update Time: 2025-06-08

(6-fluoro-5-methyl-1,2-benzothiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-fluoro-5-methyl-1,2-benzothiazol-3-yl)methanamine
• EN300-1117803
• 2137586-22-0

• Inchi： 1S/C9H9FN2S/c1-5-2-6-8(4-11)12-13-9(6)3-7(5)10/h2-3H,4,11H2,1H3
• InChI Key： JHWMNITUJYUGOU-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(C)=CC=2C(CN)=N1)F

Computed Properties

• Exact Mass: 196.04704763g/mol
• Monoisotopic Mass: 196.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on (6-fluoro-5-methyl-1,2-benzothiazol-3-yl)methanamine

Comprehensive Analysis of CAS No. 2137586-22-0 and Its Key Applications in Modern Research

The compound (6-fluoro-5-methyl-1,2-benzothiazol-3-yl)methanamine, identified by CAS No. 2137586-22-0, has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This benzothiazole derivative is characterized by its fluoro and methyl substituents, which contribute to its distinct chemical reactivity and biological activity. Researchers are increasingly exploring its role in drug discovery, particularly in the development of targeted therapies for neurological and metabolic disorders.

One of the most searched questions related to CAS No. 2137586-22-0 is its synthesis pathway and purity standards. The compound is typically synthesized through multi-step organic reactions, with a focus on optimizing yield and minimizing impurities. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure its structural integrity. The growing demand for high-purity intermediates in pharmaceutical manufacturing has further highlighted the importance of this compound.

In the context of AI-driven drug discovery, (6-fluoro-5-methyl-1,2-benzothiazol-3-yl)methanamine has been identified as a promising scaffold for virtual screening and molecular docking studies. Its bioisosteric properties make it a valuable candidate for replacing traditional pharmacophores in lead optimization. Recent publications have also explored its potential in cancer research, particularly in modulating kinase inhibitors and apoptosis pathways.

Another trending topic is the compound's role in green chemistry. Researchers are investigating solvent-free synthesis methods and catalytic processes to produce CAS No. 2137586-22-0 with reduced environmental impact. This aligns with the global push for sustainable pharmaceutical production, a subject frequently searched in academic and industrial circles.

The structure-activity relationship (SAR) of (6-fluoro-5-methyl-1,2-benzothiazol-3-yl)methanamine is another area of intense study. Its electron-withdrawing and electron-donating groups influence its binding affinity to biological targets, making it a versatile building block for medicinal chemistry. Patents filed in recent years highlight its utility in designing CNS-active compounds, further driving its commercial and scientific relevance.

From a regulatory perspective, CAS No. 2137586-22-0 is compliant with major pharmacopeial standards, including USP and EP. This ensures its safe use in preclinical studies and formulation development. Its stability under various storage conditions is also a frequently searched topic, particularly for laboratory technicians and quality control specialists.

In summary, (6-fluoro-5-methyl-1,2-benzothiazol-3-yl)methanamine represents a cutting-edge compound with multifaceted applications. Its integration into next-generation therapeutics and material science innovations underscores its importance in contemporary research. As the scientific community continues to unravel its potential, CAS No. 2137586-22-0 is poised to remain a focal point in chemical innovation and biomedical advancements.